Cas no 2229032-09-9 (3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine)

• Product Name: 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine
• CAS No: 2229032-09-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6478990
• PubChem ID: 165785867
• Update Time: 2025-06-08

3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine
• 2229032-09-9
• EN300-1773074

• Inchi： 1S/C13H16N2/c1-10(6-8-14)12-5-3-4-11-7-9-15(2)13(11)12/h3-5,7,9H,1,6,8,14H2,2H3
• InChI Key： YGOYGKJWDPWXCN-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2=CC=CC(C(=C)CCN)=C12

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 31Ų

Additional information on 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine

Introduction to 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine (CAS No: 2229032-09-9)

3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229032-09-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated butenylamine moiety linked to a substituted indole ring, has garnered attention due to its structural complexity and potential biological activities. The indole core, particularly the 7-position substitution, is a common motif in bioactive molecules, often associated with interactions at various biological targets. The presence of the butenylamine group introduces additional functional diversity, making this compound a promising candidate for further investigation in drug discovery and development.

The synthesis of 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the indole derivative, where strategic functionalization at the 7-position is crucial. Subsequent steps involve constructing the butenylamine side chain, often through palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes. These synthetic strategies not only showcase the versatility of modern catalytic methods but also underscore the importance of precise molecular architecture in achieving desired biological outcomes.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. The indole scaffold is well-documented for its role in modulating various physiological pathways, including neurotransmitter systems, immune responses, and metabolic processes. The methyl substitution at the 1-position of the indole ring further enhances its pharmacological potential by influencing electronic properties and steric interactions. Such structural features are often exploited to fine-tune binding affinities and selectivity against specific biological targets.

The butenylamine group in 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine adds another layer of complexity to its pharmacological profile. This moiety is known to participate in hydrogen bonding and hydrophobic interactions, which are critical for molecule-receptor binding. The conjugated system of the butenyl group may also influence electronic distribution across the molecule, potentially affecting its reactivity and interaction with biological targets. These characteristics make this compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

Current research trends in medicinal chemistry emphasize the importance of structure-based drug design and rational molecular optimization. Computational methods, such as molecular docking and quantum mechanical calculations, are increasingly employed to predict binding modes and energetics between candidate compounds and biological targets. 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine serves as an excellent example of how computational tools can guide experimental efforts by providing insights into potential binding interactions and metabolic liabilities.

One notable area of investigation involving 3-(1-methyl-1H-indol-7-yl)but-3-en-1-amine is its potential role in modulating neurotransmitter systems. Indole derivatives have been extensively studied for their effects on serotonin receptors, which are implicated in mood regulation, pain perception, and cognitive functions. The presence of the butenylamine group may enhance interactions with specific serotonin receptor subtypes, leading to novel therapeutic applications in psychiatric and neurodegenerative disorders. Preliminary studies suggest that this compound exhibits promising pharmacological profiles that warrant further exploration.

Another exciting avenue involves exploring 3-(1-methyl-1H-indol-7-yb-but-en-l-am ine)'s potential as an intermediate in more complex drug candidates. Its unique structural features make it a versatile building block for generating libraries of bioactive molecules through combinatorial chemistry or fragment-based drug design approaches. By leveraging its scaffold, researchers can rapidly screen for novel compounds with enhanced efficacy or improved pharmacokinetic properties. This approach aligns well with current trends in high-throughput screening and de novo drug design strategies.

The pharmacokinetic properties of 3-(l-methyl-lH-indol--7-yb-but-en-l-am ine) are also under scrutiny to ensure its suitability for clinical applications. Factors such as solubility, metabolic stability, and distribution profiles play critical roles in determining a compound's bioavailability and therapeutic window. Advanced techniques like mass spectrometry-based metabolomics are being employed to characterize metabolic pathways involving this compound, providing valuable insights into its potential liabilities or advantages over existing drugs.

Future directions for research on CAS No: 2229032--09--9 include exploring its interactions with protein targets beyond traditional neurotransmitter receptors. Emerging evidence suggests that indole derivatives can modulate signaling pathways involving inflammatory cytokines, oxidative stress regulators, and even epigenetic modifiers. The butenylamine group may play a key role in these interactions by influencing binding orientations or allosteric effects on protein structures. Such findings could open up new therapeutic possibilities for conditions characterized by dysregulated inflammatory responses or impaired cellular homeostasis.

In conclusion, 3-(l-methyl-lH-indol--7-yb-but-en-l-am ine) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with preliminary evidence suggesting diverse biological activities , make it an attractive candidate for further investigation . As our understanding of molecular interactions advances , compounds like this one will continue to serve as valuable tools for discovering new treatments across multiple therapeutic areas . The integration of synthetic chemistry expertise , computational modeling , and biological assays will be essential in unlocking their full therapeutic promise .